2,2-Diethoxyethanethioamide
Overview
Description
2,2-Diethoxyethanethioamide is a chemical compound relevant in the synthesis of various pharmaceutical and chemical products. Its study involves understanding its synthesis, molecular structure, chemical reactions, and properties, providing insights into its applications in different chemical processes.
Synthesis Analysis
A novel route to synthesize 2-oxopropanethioamide, a key intermediate for producing certain pharmaceuticals, uses 2,2-diethoxypropionitrile as a starting material. This approach offers advantages over traditional methods, such as safer manufacturing and handling of materials, elimination of highly toxic hydrogen sulfide gas, and improved quality through an isolable crystalline intermediate. Extensive design-of-experiment analysis helped to optimize the process, ensuring robustness and control (Taylor et al., 2017).
Molecular Structure Analysis
Although direct research on the molecular structure of this compound was not found, studies on similar compounds provide valuable insights. For instance, X-ray molecular structure analysis of related compounds has elucidated linear arrangements and planar units, contributing to the understanding of molecular configurations in this chemical class (Struckmeier et al., 1976).
Chemical Reactions and Properties
Research on related diethoxy compounds highlights the photochemical [2 + 2]-cycloadditions leading to the production of constrained unusual alpha-amino acids, demonstrating significant regioselectivity and yields. These findings may provide analogous insights into the reactivity and potential chemical behaviors of this compound (García-Expósito et al., 2004).
Physical Properties Analysis
The efficient synthesis of 1,1-Diethoxyethane through sequential ethanol reactions on silica-supported copper and H-Y zeolite catalysts demonstrates the importance of understanding the physical properties and reaction conditions for diethoxy compounds. This study may indirectly inform the physical property analysis of this compound by showcasing the factors influencing reaction selectivity and efficiency (He & Liu, 2014).
Chemical Properties Analysis
The study of C(2)-Symmetric chiral diethoxyphosphoramide and diethoxythiophosphoramide derivatives illustrates the chemical properties and potential applications of diethoxy-containing compounds in asymmetric synthesis reactions. Such research provides a foundation for understanding the chemical properties and reactivity of this compound (Shi et al., 2002).
Scientific Research Applications
Synthesis of Pharmaceuticals :
- Taylor et al. (2017) described a new synthesis route for 2-oxopropanethioamide, a key intermediate in the synthesis of Lanabecestat, an Alzheimer's disease treatment candidate, using 2,2-diethoxypropionitrile. This method offers several advantages, including safer manufacturing, elimination of hazardous hydrogen sulfide gas, and improved manufacturing controls (Taylor et al., 2017).
Chemical Synthesis and Modification :
- Valdersnes et al. (2012) investigated the conjugate addition of propane-1,3-dithiol to α,β-unsaturated ketones, treating derivatives of 1,1-diethoxy-5-hydroxypent-3-yn-2-one with propane-1,3-dithiol, leading to modified carbohydrates in the furanose form (Valdersnes et al., 2012).
- Xin-zhi Chen (2006) synthesized Ethyl 7-chloro-2-oxoheptylate, an intermediate of cilastatin, through a process involving ethyl 2,2-diethoxyacetate, demonstrating process improvements and higher yield of the final product (Chen Xin-zhi, 2006).
Environmental and Health Studies :
- Dagaut et al. (1989) measured the rate constants for gas-phase reactions of hydroxyl radicals with aliphatic polyethers including 2,2-diethoxypropane, providing insights into the reactivity of such compounds in atmospheric chemistry (Dagaut et al., 1989).
Advanced Reduction Processes (ARPs) :
- Liu et al. (2014) explored the degradation of 1,2-Dichloroethane with ARPs, demonstrating successful degradation using various reagents and UV irradiation, contributing to environmental remediation efforts (Liu et al., 2014).
Safety and Hazards
properties
IUPAC Name |
2,2-diethoxyethanethioamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2S/c1-3-8-6(5(7)10)9-4-2/h6H,3-4H2,1-2H3,(H2,7,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQSDGAKLSVITHP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(C(=S)N)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20383362 | |
Record name | 2,2-diethoxyethanethioamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20383362 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
73956-15-7 | |
Record name | 2,2-diethoxyethanethioamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20383362 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,2-Diethoxythioacetamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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